Cas no 2229260-23-3 (1-methyl-3-(prop-2-yn-1-yl)-1H-pyrazole)

• Product Name: 1-methyl-3-(prop-2-yn-1-yl)-1H-pyrazole
• CAS No: 2229260-23-3
• MF: C₇H₈N₂
• MW: 120.151821136475
• MDL: MFCD32761596
• CID: 5604301
• PubChem ID: 165605168
• Update Time: 2025-05-21

1-methyl-3-(prop-2-yn-1-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2229260-23-3
• 1-methyl-3-(prop-2-yn-1-yl)-1H-pyrazole
• EN300-1727826

• MDL： MFCD32761596
• Inchi： 1S/C7H8N2/c1-3-4-7-5-6-9(2)8-7/h1,5-6H,4H2,2H3
• InChI Key： BSMMTKGVSNWAJZ-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(CC#C)=N1

Computed Properties

• Exact Mass: 120.068748264g/mol
• Monoisotopic Mass: 120.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-methyl-3-(prop-2-yn-1-yl)-1H-pyrazole

1-Methyl-3-(prop-2-yn-1-yl)-1H-pyrazole: A Comprehensive Overview

1-Methyl-3-(prop-2-yn-1-yl)-1H-pyrazole is a versatile and intriguing compound with the CAS Registry Number 2229260-23-3. This heterocyclic compound belongs to the pyrazole family, which has garnered significant attention in various fields due to its unique chemical properties and potential applications. The structure of 1-methyl-3-(propargyl)-1H-pyrazole consists of a pyrazole ring substituted with a methyl group at position 1 and a propargyl group at position 3, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of pyrazole derivatives as key intermediates in the development of pharmaceuticals, agrochemicals, and materials science. The propargyl substituent in this compound introduces additional reactivity, enabling its use in click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC). This makes 1-methyl-3-(propargyl)-1H-pyrazole an attractive candidate for constructing complex molecular architectures with high precision.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have explored its potential as a scaffold for developing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that pyrazole derivatives can modulate enzyme activity and receptor binding, making them promising leads for therapeutic interventions. The methyl group substitution enhances the compound's stability and bioavailability, while the propargyl group provides flexibility for further functionalization.

In addition to its pharmaceutical applications, 1-methyl-3-(propargyl)-1H-pyrazole has found utility in materials science. Its ability to participate in click chemistry reactions has led to its use in the synthesis of advanced materials, such as stimuli-responsive polymers and self-healing materials. These materials exhibit unique properties under specific conditions, making them valuable for applications in sensors, drug delivery systems, and adaptive coatings.

The synthesis of 1-methyl-3-(propargyl)-1H-pyrazole involves a multi-step process that typically begins with the preparation of pyrazole precursors. Recent studies have focused on optimizing these synthetic routes to improve yield and efficiency. For example, researchers have developed microwave-assisted methods that significantly reduce reaction times while maintaining high purity levels. These advancements underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex organic molecules.

Another area where this compound has shown promise is in agrochemicals. Its ability to act as a fungicide or insecticide has been explored in recent agricultural studies. The pyrazole ring's electron-deficient nature contributes to its pesticidal activity, while the propargyl group enhances its stability under environmental conditions. This makes it a potential candidate for developing eco-friendly pesticides that are effective yet environmentally benign.

Furthermore, the use of 1-methyl-3-(propargyl)-1H-pyrazole in click chemistry has opened new avenues for constructing supramolecular assemblies. By incorporating this compound into larger structures, scientists can design systems with tailored properties for specific applications. For instance, its use in creating dynamic covalent networks has been reported, enabling the formation of materials with reversible bonding capabilities.

In conclusion, 1-methyl-3-(propargyl)-1H-pyrazole (CAS No: 2229260-23-3) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, materials science, and agrochemical development. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing modern science and technology.